Cas no 16289-95-5 (Hydrindantin dihydrate)

• Product Name: Hydrindantin dihydrate
• CAS No: 16289-95-5
• MF: C₁₈H₁₄O₈
• MW: 358.298965930939
• MDL: MFCD00149242
• CID: 2090069
• Update Time: 2025-05-25

Hydrindantin dihydrate Chemical and Physical Properties

Names and Identifiers

• Hydrindantin Dihydrate
• Hydrindantin hydrate
• 1Z97VSW122
• 2,2'-Dihydroxy-1H,1'H-[2,2'-biindene]-1,1',3,3'(2H,2'H)-tetraone dihydrate
• Hydrindantin dihydrate [MI]
• 2,2',3,3,3',3'-Hexahydroxy-2,2'-biindan-1,1'-dione
• C18H10O6.2H2O
• 6421AF
• (2,2'-Biindan)-1,1',3,3'-tetrone, 2,2'-dihydroxy-, dihydrate
• API0002940
• (2,2'-Bi-1H-indene)-1,1',3,3'(2H,2'H)-tetrone, 2,2'-dihydroxy-, dihydrate
• (2,2'-Bi-1H-indene)-1,1',3,3'(2H,2'H)-tetrone, 2,2'-dihydroxy-, hydrate (1:2)
• Hydrindantin dihydrate

• MDL： MFCD00149242
• Inchi： 1S/C18H10O6.2H2O/c19-13-9-5-1-2-6-10(9)14(20)17(13,23)18(24)15(21)11-7-3-4-8-12(11)16(18)22;;/h1-8,23-24H;2*1H2
• InChI Key： QIAIXVRAKYAOGJ-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=CC=CC=2C1=O)=O)C1(C(C2C=CC=CC=2C1=O)=O)O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 546
• Topological Polar Surface Area: 111

Experimental Properties

• Melting Point: 258-259 °C(lit.)
• Merck: 4775

Hydrindantin dihydrate Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：8
• RTECS：DU2989000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Hydrindantin dihydrate

Comprehensive Analysis of Hydrindantin Dihydrate (CAS No. 16289-95-5): Properties, Applications, and Industry Insights

Hydrindantin dihydrate (CAS No. 16289-95-5) is a specialized organic compound widely recognized for its role in biochemical assays, particularly in amino acid analysis. This crystalline solid, with the molecular formula C₉H₆N₂O₂·2H₂O, is a derivative of ninhydrin and exhibits unique reactivity that makes it indispensable in laboratory settings. Researchers and manufacturers frequently search for terms like "Hydrindantin dihydrate uses", "CAS 16289-95-5 solubility", or "Hydrindantin synthesis", reflecting its niche yet critical applications.

The compound’s primary function is as a co-reagent in the ninhydrin test, a classic method for detecting free amines and amino acids. When combined with ninhydrin, Hydrindantin dihydrate enhances the formation of a purple chromophore (Ruhemann’s purple), enabling sensitive quantification in chromatography and forensic analysis. Recent trends highlight growing interest in "green chemistry alternatives to ninhydrin", though Hydrindantin dihydrate remains unmatched for specific high-precision workflows. Its stability in hydrated form (dihydrate) ensures consistent performance, a key concern for labs addressing "reagent shelf life optimization".

From a structural perspective, Hydrindantin dihydrate features a fused ring system with ketone and hydroxyl groups, contributing to its redox properties. Analytical studies often focus on "CAS 16289-95-5 spectroscopic data" (e.g., IR, NMR) to validate purity, as impurities can affect assay sensitivity. The compound’s solubility in polar solvents like ethanol and water is frequently queried ("Hydrindantin dihydrate solubility table"), with recommendations to prepare fresh solutions to avoid hydrolysis.

Industry advancements have spurred discussions around "automated amino acid analyzers" and "high-throughput Hydrindantin-based protocols". While newer technologies emerge, the reliability of Hydrindantin dihydrate in manual and semi-automated systems sustains its demand. Notably, pharmaceutical quality control (QC) labs prioritize "CAS 16289-95-5 HPLC methods" to monitor amino acid profiles in biologics, aligning with regulatory requirements for peptide therapeutics.

Environmental and handling considerations are also trending topics. Though non-hazardous under standard conditions, proper storage ("Hydrindantin dihydrate storage conditions") in amber vials at 2–8°C is advised to prevent degradation. Searches for "eco-friendly disposal of Hydrindantin waste" reflect the broader shift toward sustainable lab practices. Suppliers increasingly provide "certified reference materials (CRM)" for this compound to meet ISO 17025 standards.

In conclusion, Hydrindantin dihydrate (CAS No. 16289-95-5) exemplifies how niche reagents retain relevance through precision and adaptability. Its synergy with ninhydrin, coupled with evolving analytical needs, ensures ongoing research into "Hydrindantin derivative innovations" and "cost-effective batch testing methods". As laboratories balance tradition with automation, this compound remains a cornerstone of amino acid chemistry.